Cas no 2056122-65-5 (7-Amino-6-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno3,2-bpyridin-5(4H)-one)

• Product Name: 7-Amino-6-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno3,2-bpyridin-5(4H)-one
• CAS No: 2056122-65-5
• MF: C₁₉H₂₀N₆OS
• MW: 380.466701507568
• CID: 4729701
• PubChem ID: 137297825
• Update Time: 2025-05-22

7-Amino-6-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno3,2-bpyridin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno3,2-bpyridin-5(4H)-one
• 7-amino-6-(6-(4-methyl-1-piperazinyl)-1h-benzimidazol-2-yl)-thieno[3,2-b]pyridin-5(4h)-one
• CHEMBL4213767
• BDBM50453461
• 7-Amino-6-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-thieno[3,2-b]pyridin-5(4H)-one
• 2416245-85-5
• 7-amino-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-4H-thieno[3,2-b]pyridin-5-one
• 7-amino-6-[5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene]-5H,6H-thieno[3,2-b]pyridin-5-one
• SCHEMBL20293297
• 2056122-65-5
• 7-amino-6-(6-(4-methylpiperazin-1-yl)-1H-benzo[d]imidazol-2-yl)thieno[3,2-b]pyridin-5(4H)-one
• EN300-717312
• Z2894434394

• Inchi： 1S/C19H20N6OS/c1-24-5-7-25(8-6-24)11-2-3-12-14(10-11)22-18(21-12)15-16(20)17-13(4-9-27-17)23-19(15)26/h2-4,9-10H,5-8H2,1H3,(H,21,22)(H3,20,23,26)
• InChI Key： QVLFEWNYZXVCHO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(=C(C(N2)=O)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1)N

Computed Properties

• Exact Mass: 380.14193046g/mol
• Monoisotopic Mass: 380.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-Amino-6-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno3,2-bpyridin-5(4H)-one

7-Amino-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno[3,2-b]pyridin-5(4H)-one: A Comprehensive Overview

The compound with CAS No. 2056122-65-5, known as 7-Amino-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno[3,2-b]pyridin-5(4H)-one, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of 7-Amino-6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl-thieno[3,2-b]pyridin-5(4H)-one is characterized by a fused bicyclic system, which includes a benzimidazole moiety and a thienopyridine ring. This combination creates a rigid framework that facilitates interactions with target proteins, making it an attractive candidate for pharmacological studies. The presence of the piperazine group further enhances its versatility, as this functional group is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale studies. The synthesis of 7-Amino... involves a series of carefully controlled steps, including nucleophilic substitutions and cyclizations, which are critical for maintaining the integrity of the molecule's complex structure.

In terms of biological activity, 7-Amino... has shown promise in several areas. Preclinical studies have demonstrated its potential as an anticancer agent, particularly in inhibiting key enzymes involved in tumor progression. Additionally, it has exhibited anti-inflammatory properties, suggesting its utility in treating chronic inflammatory diseases. These findings underscore the importance of further research to explore its therapeutic potential fully.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that 7-Amino... can bind effectively to specific receptors, such as those involved in signal transduction pathways. This insight provides a foundation for designing more potent derivatives with improved efficacy and reduced side effects.

From an environmental perspective, the synthesis and handling of 7-Amino... must adhere to strict safety protocols to minimize ecological impact. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthetic routes that reduce waste and energy consumption. These efforts align with global initiatives aimed at promoting environmentally friendly practices in chemical manufacturing.

In conclusion, 7-Amino... represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as a valuable asset in contemporary scientific research. As ongoing studies continue to unravel its full capabilities, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.